Cas no 2198592-40-2 (2-(Oxetan-3-yloxy)pyrimidine)

• Product Name: 2-(Oxetan-3-yloxy)pyrimidine
• CAS No: 2198592-40-2
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 5325498
• Update Time: 2025-08-03

2-(Oxetan-3-yloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(oxetan-3-yloxy)pyrimidine
• 2-(Oxetan-3-yloxy)pyrimidine

• Inchi： 1S/C7H8N2O2/c1-2-8-7(9-3-1)11-6-4-10-5-6/h1-3,6H,4-5H2
• InChI Key： AWSNMHBWHAWHPL-UHFFFAOYSA-N
• SMILES： O1CC(C1)OC1N=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 122
• XLogP3: 0.2
• Topological Polar Surface Area: 44.2

Additional information on 2-(Oxetan-3-yloxy)pyrimidine

Professional Introduction to 2-(Oxetan-3-yloxy)pyrimidine (CAS No: 2198592-40-2)

2-(Oxetan-3-yloxy)pyrimidine, identified by the Chemical Abstracts Service Number (CAS No) 2198592-40-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrimidine derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The unique structural feature of 2-(Oxetan-3-yloxy)pyrimidine lies in its oxetane ring moiety, which introduces a high degree of flexibility and reactivity, making it a valuable scaffold for drug design and development.

The oxetane group in 2-(Oxetan-3-yloxy)pyrimidine is a three-membered cyclic ether that is highly susceptible to nucleophilic attack. This characteristic allows for facile functionalization, enabling chemists to modify the molecule in various ways to tailor its biological properties. Pyrimidine derivatives, on the other hand, are known for their role in nucleic acid metabolism and have been extensively studied for their potential as antiviral, anticancer, and antimicrobial agents. The combination of these two structural elements makes 2-(Oxetan-3-yloxy)pyrimidine a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with diseases. 2-(Oxetan-3-yloxy)pyrimidine has emerged as a key intermediate in the synthesis of various pharmacologically active molecules. Its oxetane ring can be selectively opened to introduce different substituents, allowing for the creation of a wide range of derivatives with distinct biological activities. This versatility has made it an attractive building block for drug discovery efforts.

One of the most compelling aspects of 2-(Oxetan-3-yloxy)pyrimidine is its potential application in the development of targeted therapies. The pyrimidine core is closely associated with DNA and RNA structures, making pyrimidine derivatives valuable tools for studying nucleic acid interactions. Researchers have leveraged this property to design compounds that can interfere with viral replication or inhibit the growth of cancer cells. For instance, studies have shown that certain oxetane-containing pyrimidines exhibit inhibitory effects on enzymes involved in DNA synthesis, making them candidates for antiviral and anticancer treatments.

The oxetane group itself has been explored for its ability to enhance drug delivery systems. The three-membered ring can be incorporated into prodrugs or used to create micelles and nanoparticles that improve the bioavailability and targeted delivery of therapeutic agents. This aspect has opened up new avenues for developing more effective and efficient drug formulations. Additionally, the flexibility of the oxetane ring allows it to adopt multiple conformations, which can be exploited to optimize binding interactions with biological targets.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-(Oxetan-3-yloxy)pyrimidine. High-throughput virtual screening and molecular docking techniques have enabled researchers to rapidly identify promising candidates based on their predicted binding affinities and structural compatibility with biological targets. These computational methods have been instrumental in guiding synthetic efforts and optimizing lead compounds for preclinical testing.

In clinical research, 2-(Oxetan-3-yloxy)pyrimidine derivatives are being evaluated for their potential therapeutic benefits across various disease indications. Preclinical studies have demonstrated encouraging results in models of inflammation, neurodegeneration, and metabolic disorders. The ability of these compounds to modulate key signaling pathways has sparked interest among pharmaceutical companies looking to develop next-generation therapeutics. Furthermore, the structural features of 2-(Oxetan-3-yloxy)pyrimidine make it an excellent candidate for combination therapies, where it can be paired with other drugs to achieve synergistic effects.

The synthesis of 2-(Oxetan-3-yloxy)pyrimidine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing complex pyrimidine derivatives with high enantioselectivity.

The growing body of evidence supporting the therapeutic potential of 2-(Oxetan-3-yloxy)pyrimidine has led to increased investment in its commercial development. Several pharmaceutical companies are now engaged in collaborative research initiatives aimed at translating laboratory findings into clinical applications. These efforts are supported by academic institutions and biotechnology firms that are committed to advancing drug discovery technologies. The collaborative nature of this research underscores the importance of interdisciplinary approaches in developing novel therapeutics.

Looking ahead, the future prospects for 2-(Oxetan-3-yloxy)pyrimidine appear promising as new research continues to uncover its potential applications. Innovations in synthetic chemistry, drug delivery systems, and computational modeling will likely further enhance its utility in pharmaceutical development. As our understanding of disease mechanisms evolves, so too will our ability to design targeted interventions based on compounds like 2-(Oxetan-3-yloxy)pyrimidine. This compound represents just one example of how structural innovation can lead to breakthroughs in medicine.